6-(chloromethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine

• IUPAC Name: 6-(chloromethyl)-2-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C11H12ClN5/c1-7-2-4-8(5-3-7)14-11-16-9(6-12)15-10(13)17-11/h2-5H,6H2,1H3,(H3,13,14,15,16,17)
• InChI Key: NDCXQFXHUZSBIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=NC(=NC(=N2)N)CCl
• Molecular Formula: C11H12ClN5
• DSSTOX Substance ID: DTXSID10359071
• Molecular Weight: 249.70 g/mol
• Solubility: >37.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 99860-36-3

Description

6-(Chloromethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine (CMMPTD) is an organic compound that is used in a variety of scientific and industrial applications. It is a highly reactive compound with a wide range of potential applications in the fields of chemistry, pharmacology, and biotechnology. CMMPTD is a versatile molecule that can be used as a reagent in chemical synthesis, as an inhibitor in biochemical assays, and as a substrate in biochemical and physiological studies.

Scientific Research Applications

Antibacterial and Antifungal Properties

A study by Kushwaha and Sharma (2022) synthesized a series of compounds including 6-(chloromethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine derivatives. These compounds demonstrated significant antibacterial and antifungal activities against various strains, including Gram-positive and Gram-negative bacteria, as well as fungi like Candida albicans and Aspergillus species (Kushwaha & Sharma, 2022).

Herbicide Dissipation in Soil

Research on the dissipation kinetics of soil-applied herbicides, including compounds similar to 6-(chloromethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine, was conducted by Baer and Calvet (1999). They explored how various environmental factors affect the persistence and degradation of these herbicides in different soil types (Baer & Calvet, 1999).

Electrochemical Properties

A study by Brown (2018) focused on the electrochemical reduction of chloro-s-triazine herbicides under acidic conditions, which could provide insights into the electrochemical behavior of similar compounds like 6-(chloromethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine. This research is significant in understanding the environmental fate and degradation pathways of these herbicides (Brown, 2018).

Supramolecular Chemistry Applications

Moral et al. (2010) synthesized compounds related to 6-(chloromethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine, demonstrating potential applications in supramolecular chemistry. These compounds could form extended supramolecular polymers with interesting fluorescence properties, suggesting their use in advanced materials science (Moral et al., 2010).